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Compound of Interest

Compound Name: 4-Ethyl-5-oxooctanal

Cat. No.: B15439509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and disposal of 4-
Ethyl-5-oxooctanal. The information herein is compiled from general safety protocols for

aliphatic aldehydes and ketones due to the absence of a specific Safety Data Sheet (SDS) for

this compound. Users should exercise caution and adhere to established laboratory safety

standards.

Chemical and Physical Properties
Limited experimental data is available for 4-Ethyl-5-oxooctanal. The following table

summarizes known and estimated properties based on its chemical structure and data for

similar compounds.
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Property Value Source/Notes

Molecular Formula C₁₀H₁₈O₂ PubChem

Molecular Weight 170.25 g/mol PubChem

IUPAC Name 4-ethyl-5-oxooctanal PubChem

Appearance
Colorless to pale yellow liquid

(inferred)

Based on similar aliphatic

aldehydes and ketones

Odor Pungent, fruity (inferred)
Typical of aldehydes and

ketones

Boiling Point
Estimated 220-240 °C at 760

mmHg

Estimation based on

structurally similar compounds

Density Estimated 0.9-1.0 g/mL
Estimation based on

structurally similar compounds

Solubility

Sparingly soluble in water;

Soluble in organic solvents

(e.g., ethanol, ether, acetone)

General solubility of aldehydes

and ketones

Reactivity

Aldehyde group is susceptible

to oxidation and

polymerization. Ketone group

is generally less reactive.[1][2]

General reactivity of aldehydes

and ketones

Health and Safety Information
2.1. Hazard Identification (Inferred)

Acute Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.

Skin Irritation: May cause skin irritation.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: Vapors may be irritating to the respiratory tract.
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Sensitization: Prolonged or repeated exposure may cause skin sensitization.

2.2. First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Experimental Protocols
3.1. Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile, neoprene).

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If

ventilation is inadequate, use a NIOSH-approved respirator with an organic vapor cartridge.

3.2. Engineering Controls

Work in a well-ventilated laboratory.

Use of a chemical fume hood is highly recommended for all handling procedures to minimize

inhalation exposure.

3.3. Safe Handling Protocol

Read and understand these guidelines before handling the compound.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15439509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure all necessary PPE is worn correctly.

Work in a designated area, preferably within a chemical fume hood.

Avoid contact with eyes, skin, and clothing.

Avoid inhalation of vapors.

Keep containers tightly closed when not in use.

Use only non-sparking tools when handling flammable solvents for reactions involving this

compound.

Wash hands thoroughly after handling.

3.4. Spill and Leak Protocol

Small Spills:

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Place the absorbed material into a suitable, labeled container for chemical waste.

Clean the spill area with a suitable solvent (e.g., ethanol) followed by soap and water.

Ventilate the area.

Large Spills:

Evacuate the area immediately.

Ensure the area is well-ventilated.

Contain the spill if possible without risk.

Follow your institution's emergency procedures for large chemical spills.

Do not allow the material to enter drains or waterways.
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Storage and Disposal
4.1. Storage Guidelines

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, and open flames.

Store away from oxidizing agents, strong bases, and strong reducing agents.

Consider storing under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation and

polymerization of the aldehyde group.

4.2. Disposal Guidelines

Dispose of waste in accordance with local, state, and federal regulations.

Contact a licensed professional waste disposal service to dispose of this material.

Some commercial services can neutralize aldehydes to non-hazardous waste.[3]

Do not dispose of down the drain or in household trash.

Signaling Pathways and Experimental Workflows

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.archtechnochem.com/aldehyde-disposal/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15439509?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling and Storage of 4-Ethyl-5-oxooctanal
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Caption: Logical workflow for the safe handling and storage of 4-Ethyl-5-oxooctanal.
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Disclaimer: The information provided in these application notes is intended for use by qualified

personnel who are trained in chemical handling and laboratory safety. It is based on general

knowledge of similar chemical compounds and may not be exhaustive. All users should

conduct their own risk assessments and adhere to their institution's safety policies and

procedures. Google does not assume any liability for any injuries or damages that may result

from the use of this information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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